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Compound of Interest

Compound Name: Pro-GA

Cat. No.: B15602427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of Pro-
GA (Gibberellic Acid, GA3) for use in a variety of experimental settings. The following protocols

and data are intended to serve as a comprehensive guide for researchers utilizing this plant

hormone in their studies.

Solubility of Gibberellic Acid (GA3)
Gibberellic acid is a tetracyclic diterpenoid compound that functions as a plant hormone,

stimulating growth and development.[1] Its solubility is a critical factor for the preparation of

stock and working solutions for experimental use. While GA3 is sparingly soluble in water, its

solubility is significantly enhanced in organic solvents and alkaline solutions.[2][3] Dry

gibberellic acid is stable at room temperature; however, it undergoes slow hydrolysis in

aqueous or aqueous-alcoholic solutions.[4][5]

Quantitative Solubility Data

The following table summarizes the reported solubility of Gibberellic Acid (GA3) in various

common laboratory solvents. It is important to note that solubility can be affected by factors

such as solvent purity, temperature, and the presence of moisture, which may account for

variations in reported values.
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Solvent Reported Solubility (mg/mL)

Dimethyl Sulfoxide (DMSO) ~15[2], 69[1], 138[6]

Ethanol ~5[2], "freely soluble"[7]

Dimethylformamide (DMF) ~5[2]

Isopropyl Alcohol 40 (as a 4g/100mL solution)[8]

Water
4.6[4], 5[7], Sparingly soluble[2], Slightly

soluble[3]

Aqueous Buffers (e.g., PBS pH 7.2) ~0.2 (in a 1:4 DMSO:PBS solution)[2]

Acetone 30.8 g/L (30.8 mg/mL)[4]

1N Potassium Hydroxide (KOH) Soluble[9]

Preparation of Pro-GA (Gibberellic Acid) Solutions
The preparation of accurate and stable Pro-GA solutions is essential for obtaining reliable

experimental results. Due to its limited water solubility, a common practice is to first dissolve

GA3 in a small amount of an organic solvent, such as ethanol or DMSO, before diluting with

water or an aqueous buffer.[2][10][11] For applications where organic solvents are not suitable,

the potassium salt of gibberellic acid, which is more water-soluble, can be used.[3]

Protocol for Preparation of a 10 mM GA3 Stock Solution
in Ethanol
This protocol is suitable for preparing a concentrated stock solution that can be easily diluted to

various working concentrations for cell culture and other in vitro assays.

Materials:

Gibberellic Acid (GA3) powder (MW: 346.37 g/mol )[1]

Absolute ethanol

Sterile 1.5 mL microcentrifuge tubes
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0.2 µm filter

Aluminum foil

Procedure:

Weigh out 34.64 mg of GA3 powder.

Dissolve the powder in 10 mL of absolute ethanol.

Sterilize the solution by passing it through a 0.2 µm filter in a clean bench.

Aliquot the sterile stock solution into 1.5 mL microcentrifuge tubes.

Wrap the tubes with aluminum foil to protect the solution from light.

Store the stock solution at -20°C. Stored properly, the solution is stable for at least one

month in solvent at -20°C and for one year at -80°C.[1]

Protocol for Preparation of a 1 mg/mL (1000 ppm) GA3
Aqueous Solution
This protocol is commonly used for preparing working solutions for seed germination and plant

growth assays.

Materials:

Gibberellic Acid (GA3) powder

95% Ethyl alcohol

Distilled or deionized water

Wetting agent (e.g., baby shampoo or agricultural soap) (optional)[3][11]

Procedure:

Weigh 100 mg of GA3 powder.
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In a suitable container, add a few drops of 95% ethyl alcohol to the powder to form a paste.

This will aid in dissolving the GA3.[10][11]

Gradually add distilled or deionized water while stirring until the GA3 is completely dissolved.

Bring the final volume to 100 mL with distilled or deionized water.

If desired, add a few drops of a wetting agent to improve the application and absorption of

the solution by plants.[3][11]

This solution should be prepared fresh, as GA3 can degrade in aqueous solutions.[3][4] It is

recommended to use the solution within 2-3 days.[3]

Experimental Protocols
Arabidopsis Seed Germination Assay
This assay is used to evaluate the effect of GA3 on the germination of Arabidopsis thaliana

seeds.

Materials:

Arabidopsis thaliana seeds

Murashige and Skoog (MS) solid medium

10 mM GA3 stock solution (prepared as in protocol 2.1)

70% (v/v) ethanol

1% (v/v) sodium hypochlorite

Sterile distilled water

Petri dishes

Stereoscopic microscope

Procedure:
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Media Preparation: Prepare MS solid medium according to standard protocols. After

autoclaving and cooling to 50-60°C, add the 10 mM GA3 stock solution to achieve the

desired final concentration (e.g., 1 µM). Pour the medium into sterile Petri dishes.[12][13]

Seed Sterilization: Place approximately 200 mature seeds in a 1.5 mL microcentrifuge tube.

Add 500 µL of 70% ethanol and invert the tube several times for 3 minutes. Discard the

ethanol and add 1 mL of 1% sodium hypochlorite. Invert the tube for 10 minutes. Rinse the

seeds four to five times with sterile distilled water.[12]

Sowing: Resuspend the sterilized seeds in a small volume of sterile water and pipette them

onto the surface of the MS medium plates (with and without GA3).[12]

Stratification: To synchronize germination, store the plates at 4°C in the dark for 2-3 days.[13]

Incubation: Transfer the plates to a growth chamber at 22°C with a 16-hour light/8-hour dark

photoperiod.[13]

Data Collection: Observe the seeds daily under a stereoscopic microscope. Record the

percentage of seeds that have completed germination (radicle emergence) at various time

points.[12]

Dwarf Pea Stem Elongation Bioassay
This bioassay utilizes the characteristic response of dwarf pea seedlings to GA3 to quantify its

biological activity.

Materials:

Dwarf pea seeds (e.g., Pisum sativum L. cv. Little Marvel)

Vermiculite or perlite

GA3 solutions of varying concentrations (e.g., 0, 0.01, 0.1, 1, 10 mg/L) prepared from a stock

solution.

Plastic containers

Ruler
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Procedure:

Seed Germination: Germinate dwarf pea seeds in the dark for 5-6 days in a container with

moist vermiculite or perlite.

Seedling Selection: Select uniform seedlings and transplant them into plastic containers filled

with vermiculite or perlite soaked in the different GA3 concentrations.[14]

Treatment Application: Apply a small, defined volume of the respective GA3 solution to the

apical meristem of each seedling.

Growth Conditions: Place the containers in a controlled environment with adequate light and

water.

Data Collection: After 1-2 weeks, measure the length of the epicotyl (the stem above the

cotyledons) of each seedling.[14]

Analysis: Plot the increase in stem length against the logarithm of the GA3 concentration to

generate a dose-response curve.

Signaling Pathway and Experimental Workflow
Gibberellin Signaling Pathway
Gibberellic acid regulates plant growth and development by promoting the degradation of

DELLA proteins, which are transcriptional regulators that repress growth. In the presence of

GA, it binds to its receptor GID1, leading to a conformational change that allows the GID1-GA

complex to interact with DELLA proteins. This interaction targets the DELLA proteins for

ubiquitination by an SCF E3 ubiquitin ligase complex and subsequent degradation by the 26S

proteasome. The degradation of DELLA proteins relieves their repressive effect, allowing for

the expression of GA-responsive genes that promote processes such as seed germination and

stem elongation.
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Caption: Gibberellin signaling pathway leading to gene expression.

Experimental Workflow for Seed Germination Assay
The following workflow outlines the key steps in conducting a seed germination assay with Pro-
GA.
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Caption: Workflow for a Pro-GA seed germination experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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